4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide
Overview
Description
4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide, also known as EHBH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EHBH is a hydrazide derivative that has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide is not fully understood. However, it has been proposed that 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of NF-κB, a transcription factor that plays a key role in the regulation of inflammation and cancer cell growth. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has also been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has been found to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has also been found to inhibit the expression of genes that are involved in the regulation of inflammation and cancer cell growth.
Advantages and Limitations for Lab Experiments
4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has a number of advantages for lab experiments. It is relatively easy to synthesize and is readily available. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has also been found to be stable under a wide range of experimental conditions. However, there are also some limitations associated with the use of 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide in lab experiments. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. In addition, 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has been found to be toxic to some cell lines at high concentrations.
Future Directions
There are a number of future directions for research on 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide. One area of research that is currently being explored is the development of new 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide derivatives with improved anti-inflammatory and anti-cancer properties. Researchers are also investigating the use of 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide in combination with other drugs to enhance its therapeutic effects. In addition, there is ongoing research on the mechanism of action of 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide and its potential applications in other fields of scientific research.
Scientific Research Applications
4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide is in the field of medicine. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has been found to possess anti-inflammatory, anti-tumor, and anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. 4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide has also been found to possess anti-bacterial and anti-fungal properties.
properties
IUPAC Name |
4-ethyl-N'-(4-heptylbenzoyl)benzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-3-5-6-7-8-9-19-12-16-21(17-13-19)23(27)25-24-22(26)20-14-10-18(4-2)11-15-20/h10-17H,3-9H2,1-2H3,(H,24,26)(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTOWSWVVCZAVGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC1=CC=C(C=C1)C(=O)NNC(=O)C2=CC=C(C=C2)CC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethyl-N'-[(4-heptylphenyl)carbonyl]benzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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